1-Ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea
Overview
Description
1-Ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea (1-ECCT) is an organosulfur compound that has been used in a variety of scientific research applications. The compound has been studied for its potential use in medicinal chemistry, biochemistry, and pharmacology. It has been used as a reagent in the synthesis of various compounds and has been found to have a variety of biological activities.
Scientific Research Applications
Synthesis and Transformations in Heterocyclic Chemistry :
- 3-Ethoxycarbonyl-2-isothiocyanatopyridine, a related compound, has been utilized in the synthesis of thiouretanes, thiosemicarbazides, thioamides, and thioureas. These compounds have applications in developing bicyclic and tricyclic systems, such as pyrido[2,3-d]pyrimidines and azolopyrido[2,3-d]pyrimidines (Urleb, Stanovnik, & Tiŝler, 1990).
Molecular Docking and DNA Binding :
- A study on a similar thiourea derivative, 1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea, demonstrated its potential in molecular docking, DNA binding, and cytotoxicity studies. Such compounds can be significant in biochemistry and pharmacology (Mushtaque et al., 2016).
Anticorrosive Properties :
- Research has shown that derivatives of thiourea, like 1-(2-pyridyl)-2-thiourea, have anticorrosive properties for mild steel in acidic mediums. This suggests potential applications in material science and engineering (Zhang et al., 2018).
Inhibitory Activity on Viruses :
- Thiourea derivatives have been investigated for their inhibitory activity against human immunodeficiency virus type 1 reverse transcriptase, indicating their potential use in antiviral drug development (Heinisch, Matuszczak, Pachler, & Rakowitz, 1997).
Cytotoxic Activity in Cancer Research :
- Certain thiourea derivatives have shown cytotoxic activity against cancer cell lines, suggesting their use in cancer research and drug development (Eweas, Abdallah, & Hassan, 2014).
Use in Flotation Processes in Mining :
- N-propyl-N-ethoxycarbonyl thiourea (PECTU) has been used as a collector in the flotation process to concentrate copper minerals from refractory copper porphyry ores, highlighting its application in the mining industry (Guangyi et al., 2011).
properties
IUPAC Name |
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3O2S/c1-2-15-9(14)13-8(16)12-7-5-6(10)3-4-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHHOZNZAFCDBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC(=S)NC1=NC=CC(=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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